2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine

• IUPAC Name: 2-chloro-6-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridine
• InChI: InChI=1S/C7H2ClF3N2S/c8-6-13-5-4(14-6)1-3(2-12-5)7(9,10)11/h1-2H
• InChI Key: FQZKCZBDVYCJMG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1SC(=N2)Cl)C(F)(F)F
• Molecular Formula: C7H2ClF3N2S
• DSSTOX Substance ID: DTXSID40731821
• Molecular Weight: 238.62 g/mol
• CAS RN: 884860-62-2

Description

“2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine” is a chemical compound with the CAS Number: 884860-62-2. It has a molecular weight of 239.63 and its IUPAC name is 2-chloro-6-(trifluoromethyl)-1H-1lambda3-thiazolo[4,5-b]pyridine.

Synthesis Analysis

The synthesis and applications of trifluoromethylpyridines (TFMP) and its derivatives have been widely used in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H3ClF3N2S/c8-6-13-5-4(14-6)1-3(2-12-5)7(9,10)11/h1-2,14H. This indicates the molecular structure of the compound.

Chemical Reactions Analysis

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature for this compound is in a freezer.

Scientific Research Applications

Medicinal Chemistry and Drug Development

2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine: has shown promise in medicinal chemistry due to its structural features and potential biological activities. Researchers have explored its use as a scaffold for designing novel drugs. Some specific applications include:

• . Researchers are keen on developing derivatives that selectively target cancer cells.
• Anti-inflammatory Drugs : Thiazoles are known for their anti-inflammatory properties. .
• Pain Management : Thiazoles play a role in pain therapy drugs. .

Agrochemicals

The trifluoromethyl group in 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine makes it interesting for agrochemical applications:

• Herbicides : Researchers have investigated derivatives of this compound as potential herbicides. .

Biochemical Research

The compound’s unique structure has implications in biochemical studies:

• Poly(ADP-ribose) Polymerase-1 (PARP-1) Inhibition : PARP-1 inhibitors are relevant in cancer therapy. .

Material Science

Beyond its biological applications, 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine has relevance in material science:

• Antioxidant Properties : Thiazolo[4,5-b]pyridines have been identified as antioxidants. .

Pharmacological Receptor Ligands

Thiazoles can interact with various receptors:

• .

Safety and Hazards

The safety information for this compound includes pictograms GHS07, signal word warning, and hazard statements H315, H319, H335. Precautionary statements include P261, P305, P338, P351.

Future Directions

The development of organic compounds containing fluorine has been an increasingly important research topic. It is expected that many novel applications of TFMP will be discovered in the future.

Mechanism of Action

Target of Action

Thiazolo[4,5-b]pyridines, a class of compounds to which it belongs, have been reported to exhibit a wide range of biological activities, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . This suggests that they may interact with multiple targets in the body.

Mode of Action

It’s known that the thiazolo[4,5-b]pyridine core is a key structural motif in many biologically active compounds . The presence of the trifluoromethyl group may enhance the compound’s lipophilicity, potentially improving its ability to interact with its targets.

Biochemical Pathways

Given the broad range of activities associated with thiazolo[4,5-b]pyridines , it’s likely that this compound could influence multiple pathways, depending on the specific targets it interacts with.

Result of Action

The broad range of biological activities associated with thiazolo[4,5-b]pyridines suggests that this compound could have diverse effects at the molecular and cellular levels.